Cas no 1805033-54-8 (4-Cyano-2-(difluoromethyl)-5-methylpyridine)

• Product Name: 4-Cyano-2-(difluoromethyl)-5-methylpyridine
• CAS No: 1805033-54-8
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 4933187
• Update Time: 2025-11-06

4-Cyano-2-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H6F2N2/c1-5-4-12-7(8(9)10)2-6(5)3-11/h2,4,8H,1H3
• InChI Key： GABJURBSYJIZFT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 4-Cyano-2-(difluoromethyl)-5-methylpyridine

Recent Advances in the Study of 4-Cyano-2-(difluoromethyl)-5-methylpyridine (CAS: 1805033-54-8)

The compound 4-Cyano-2-(difluoromethyl)-5-methylpyridine (CAS: 1805033-54-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core substituted with cyano, difluoromethyl, and methyl groups, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-Cyano-2-(difluoromethyl)-5-methylpyridine, highlighting its efficient production via palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's stability under physiological conditions, making it suitable for further pharmacological evaluations. Additionally, its lipophilicity and bioavailability were found to be favorable for central nervous system (CNS) targeting, suggesting potential applications in neurodegenerative diseases.

In another groundbreaking study, 4-Cyano-2-(difluoromethyl)-5-methylpyridine was investigated as a key intermediate in the development of novel kinase inhibitors. The compound's ability to modulate protein kinase activity was demonstrated in vitro, with particular efficacy against tyrosine kinase receptors implicated in cancer progression. These findings were corroborated by molecular docking simulations, which revealed strong binding affinities to the ATP-binding sites of target kinases.

Further research has also explored the compound's role in agrochemical applications. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its use as a precursor for fungicides, showcasing its broad-spectrum activity against plant pathogens. The difluoromethyl group was identified as a critical moiety for enhancing the compound's bioactivity, underscoring its versatility beyond pharmaceuticals.

In conclusion, 4-Cyano-2-(difluoromethyl)-5-methylpyridine (CAS: 1805033-54-8) represents a multifaceted compound with significant potential in drug discovery and agrochemical development. Ongoing research aims to optimize its synthetic routes, elucidate its mechanism of action, and expand its therapeutic and industrial applications. Future studies are expected to further validate its efficacy and safety, paving the way for its integration into clinical and agricultural practices.